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Compound of Interest

Compound Name: SLC5111312 hydrochloride

Cat. No.: B15547245

Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with SLC5111312 hydrochloride. Adherence to these

procedures is essential for ensuring personal safety and proper disposal of this chemical.

Personal Protective Equipment (PPE)
When handling SLC5111312 hydrochloride, a comprehensive approach to personal

protection is mandatory to prevent contact and inhalation. The following personal protective

equipment should be used:
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Protective Equipment Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles. A face

shield may be required in

situations with a higher risk of

splashing.

Protects eyes from contact

with the chemical, which can

cause serious eye damage.

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile).

Prevents skin contact, as the

compound can cause severe

skin burns and irritation.[1]

Body Protection

A standard laboratory coat.

Impervious protective clothing

and boots may be necessary

for larger quantities or in case

of a spill.

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If dust or aerosols

are generated, a dust

respirator or a self-contained

breathing apparatus (SCBA)

should be used.

Prevents inhalation, as the

compound may cause

respiratory irritation.[1]

Chemical Handling and Storage Protocols
Handling:

Engineering Controls: All work with SLC5111312 hydrochloride should be conducted in a

well-ventilated area, ideally within a certified chemical fume hood.[1] Eyewash stations and

safety showers must be readily accessible in the immediate work area.[1]

Procedural Guidelines:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust or aerosols.[1]
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Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store in a designated corrosives area, locked up and away from incompatible materials such

as strong bases, strong acids, cyanides, and sulfides.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and mitigate exposure.

Spill Management Workflow for SLC5111312 Hydrochloride.

Disposal Plan
The disposal of SLC5111312 hydrochloride and its containers must be managed as

hazardous waste.

Waste Segregation: All waste containing this compound, including unused product,

contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be

classified as hazardous chemical waste.[2]

Containerization:

Collect all waste in a dedicated, leak-proof, and clearly labeled hazardous waste

container.[2][3]

The label should include "Hazardous Waste," the chemical name "SLC5111312
hydrochloride," and any other information required by your institution.[3]

Keep the waste container securely closed when not in use.
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Storage Pending Disposal: Store the sealed waste container in a designated, secure, and

well-ventilated satellite accumulation area, away from incompatible materials.[2]

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for the pickup and

disposal of the hazardous waste.[1] Dispose of contents and container in accordance with

local, regional, and national regulations.

Empty Container Disposal: Empty containers that held SLC5111312 hydrochloride should

be treated as hazardous waste. They should be triple-rinsed with a suitable solvent, and the

rinsate must be collected as hazardous waste.[2][4] The rinsed container should then be

disposed of according to your institution's procedures for empty chemical containers.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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